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Application Notes

17-Dimethylaminoethylamino-17-demethoxygeldanamycin (17-DMAG) is a water-soluble
analog of the Hsp90 inhibitor 17-AAG. Its favorable pharmaceutical properties, including good
bioavailability, make it a valuable tool for in vivo studies targeting the Hsp90 protein chaperone.
[1][2] Hsp9O is critical for the stability and function of numerous client proteins involved in cell
signaling, proliferation, and survival.[1] Inhibition of Hsp90 by 17-DMAG leads to the
degradation of these client proteins, making it a promising agent for cancer research and other
therapeutic areas.[1][3]

This document provides a detailed protocol for the preparation of 17-DMAG for in vivo studies,
along with a summary of reported dosages and a diagram of the relevant signaling pathway.

Data Presentation
Table 1: In Vivo Dosage and Administration of 17-DMAG
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Animal Administrat . Dosage Dosing
. Vehicle Reference
Model ion Route Range Schedule
Days 1-3, 8-
Mouse Intravenous
Water or 75-15 10, 13-17 or
(Melanoma (IV) / Oral _ [4]
Saline mg/kg/day Days 1-5, 8-
Xenograft) (PO)
12
Mouse
(Pancreatic ) 6.7 -10 Twice daily
) Oral (PO) Saline
Carcinoma mg/kg for 5 days
Xenograft)
Mouse
) ~_Intraperitonea 5% Glucose ]
(Leishmaniasi ] 20 mg/kg/day  Daily [5]
[ (IP) Solution
s)
Mouse ]
_ __Intraperitonea 5% Glucose
(Leishmaniasi ] 30 mg/kg Every 2 days [5]
[ (IP) Solution
s)
Mouse _
) ~Intraperitonea 5% Glucose
(Leishmaniasi ] 50 mg/kg Every 5 days [5]
[ (IP) Solution
s)
Human Twice weekly
Intravenous . .
(Advanced V) Not specified 21 mg/mz in 4-week [6]
Malignancies) cycles
Human Daily for 5
Intravenous N
(Advanced ) Not specified 16 mg/m? days every 3 [1]
Solid Tumors) weeks
Human Daily for 3
Intravenous »
(Advanced ) Not specified 25 mg/mz days every 3 [1]
Solid Tumors) weeks
Experimental Protocols
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Protocol: Preparation of 17-DMAG Dosing Solution (for a
10 mg/kg dose in mice)

This protocol describes the preparation of a 1 mg/mL 17-DMAG solution, suitable for
administering a 10 mg/kg dose to a 20g mouse in a 200 pL injection volume. Adjustments can
be made based on the desired dosage and administration volume.

Materials:

17-DMAG hydrochloride (powder)

 Sterile isotonic saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Sterile pipette tips

» Vortex mixer

 Sterile syringe filters (0.22 pum)

 Sterile syringes and needles for administration

Procedure:

o Calculate the required amount of 17-DMAG:

o To prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of 17-DMAG powder using a
calibrated analytical balance.

o For larger volumes, scale the amount of 17-DMAG and vehicle accordingly. It is advisable
to prepare a slight excess to account for any loss during filtration and handling.

¢ Dissolution of 17-DMAG:
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o Aseptically transfer the weighed 17-DMAG powder into a sterile microcentrifuge tube or
vial.

o Add the desired volume of sterile saline or PBS to the tube. For 1 mg of 17-DMAG, add 1
mL of vehicle.

o Cap the tube securely and vortex thoroughly for 1-2 minutes, or until the powder is
completely dissolved. 17-DMAG is water-soluble, so it should dissolve readily in aqueous
vehicles.[4]

o Sterile Filtration:

o To ensure the sterility of the dosing solution for in vivo administration, filter the prepared
17-DMAG solution through a 0.22 pm sterile syringe filter into a new sterile tube or vial.

o Draw the solution into a sterile syringe, attach the sterile filter to the syringe tip, and then
dispense the solution through the filter into the final sterile container.

e Storage and Handling:
o Itis recommended to prepare the dosing solution fresh on the day of use.[4]

o If short-term storage is necessary, store the solution at 2-8°C and protect it from light. The
stability of the solution under these conditions should be validated.

e Administration:
o Before administration, gently mix the solution.

o For a 10 mg/kg dose in a 20g mouse, draw up 200 pL of the 1 mg/mL solution into a sterile
syringe fitted with an appropriate gauge needle for the chosen route of administration
(e.g., 27-30G for intraperitoneal or intravenous injection).

o Ensure the administration volume is appropriate for the animal model and route of
injection.

Mandatory Visualization
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17-DMAG Mechanism of Action via Hsp90 Inhibition
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Caption: Hsp90 inhibition by 17-DMAG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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